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Compound of Interest

Compound Name: L-threo Lysosphingomyelin (d18:1)

Cat. No.: B3026353

For Research Use Only. Not for use in diagnostic procedures.

Introduction

L-threo-Lysosphingomyelin (d18:1) is a stereoisomer of lysosphingomyelin, a bioactive lipid
that acts as an intracellular and extracellular signaling molecule.[1] Both the L-threo and the
naturally occurring D-erythro isomers can function as second messengers by inducing the
release of calcium from internal stores.[1] The stereochemistry of lysosphingomyelin is critical,
as extracellular effects appear to be stereospecific.[1] Alterations in sphingolipid metabolism
have been implicated in the pathophysiology of various neurodegenerative diseases, making
the specific detection of sphingolipid isomers in cerebrospinal fluid (CSF) a promising area for
biomarker discovery and drug development. This application note provides a detailed protocol
for the extraction and quantification of L-threo-lysosphingomyelin (d18:1) in human CSF using
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Overview

This method describes a comprehensive workflow for the sensitive and specific detection of L-
threo-lysosphingomyelin (d18:1) in cerebrospinal fluid. The protocol includes detailed steps for
lipid extraction from CSF samples, followed by a robust LC-MS/MS analysis for the

quantification of the target analyte. A key aspect of this protocol is the proposed method for the
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chromatographic separation of L-threo and D-erythro diastereomers, which is crucial for
accurate quantification of the specific L-threo isomer.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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